Cas no 80508-42-5 (Tenacigenin B)

Tenacigenin B structure
Tenacigenin B structure
Product Name:Tenacigenin B
CAS No:80508-42-5
MF:C21H32O5
MW:364.475787162781
CID:837176
PubChem ID:12137734
Update Time:2024-10-27

Tenacigenin B Chemical and Physical Properties

Names and Identifiers

    • Tenacigenin B
    • Tenacigenin B, 3-O-β-Allopyranosyl-(1→4)-β-oleandropyranosyl-11-O-isobutyryl-12-O-acetyl-
    • (3β,5α,11α,12β,14β,17α)-3,11,12-Trihydroxy-8,14-epoxypregnan-20-o ne
    • [ "" ]
    • (3β,5α,11α,12β,14β,17α)-8,14-Epoxy-3,11,12-trihydroxypregnan-20-one (ACI)
    • FS-9049
    • HY-N1168
    • CS-0016459
    • 1-[(1S,3R,6R,7S,8S,9S,10S,11S,14S,16S)-8,9,14-trihydroxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-6-yl]ethanone
    • 80508-42-5
    • AKOS032961768
    • 1-((1S,3R,6R,7S,8S,9S,10S,11S,14S,16S)-8,9,14-trihydroxy-7,11-dimethyl-2-oxapentacyclo(8.8.0.01,3.03,7.011,16)octadecan-6-yl)ethanone
    • Inchi: 1S/C21H32O5/c1-11(22)14-6-9-21-19(14,3)17(25)15(24)16-18(2)7-5-13(23)10-12(18)4-8-20(16,21)26-21/h12-17,23-25H,4-10H2,1-3H3/t12-,13-,14-,15-,16+,17+,18-,19-,20-,21+/m0/s1
    • InChI Key: FWXVLSDGEDMLQU-APDNMBNPSA-N
    • SMILES: C[C@@]12[C@H](C(=O)C)CC[C@]31O[C@@]13CC[C@H]3C[C@H](CC[C@]3(C)[C@H]1[C@@H]([C@H]2O)O)O

Computed Properties

  • Exact Mass: 364.22500
  • Monoisotopic Mass: 364.22497412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 1
  • Complexity: 665
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 90.3Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 537.2±50.0 °C at 760 mmHg
  • Flash Point: 187.2±23.6 °C
  • PSA: 90.29000
  • LogP: 1.81220
  • Vapor Pressure: 0.0±3.2 mmHg at 25°C

Tenacigenin B Security Information

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